Cas no 20884-61-1 (4-(propane-2-sulfonyl)benzoic acid)

• Product Name: 4-(propane-2-sulfonyl)benzoic acid
• CAS No: 20884-61-1
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• MDL: MFCD09928170
• CID: 1025798
• Update Time: 2025-04-20

4-(propane-2-sulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Isopropylsulfonyl)benzoic acid
• 4-(propane-2-sulfonyl)-benzoic acid
• 4-propan-2-ylsulfonylbenzoic acid
• 4-Isopropylsulfon-benzoesaeure
• F2158-0852
• p-Isopropylsulfonyl-benzoesaeure
• 4-(propane-2-sulfonyl)benzoic acid

• MDL： MFCD09928170
• Inchi： 1S/C10H12O4S/c1-7(2)15(13,14)9-5-3-8(4-6-9)10(11)12/h3-7H,1-2H3,(H,11,12)
• InChI Key： BOJGIPHAFYLYRH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 228.04600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 79.82000
• LogP: 2.64770